Cas no 1805032-47-6 (6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide)

6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide is a specialized pyridine derivative with a sulfonamide functional group, offering unique reactivity and structural features for synthetic and pharmaceutical applications. The presence of a cyano group enhances its potential as an intermediate in heterocyclic chemistry, while the difluoromethyl substituent contributes to improved metabolic stability and lipophilicity. The sulfonamide moiety provides versatility for further derivatization or biological activity modulation. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors or agrochemicals due to its balanced electronic and steric properties. Its well-defined structure ensures consistent performance in research and industrial applications.
6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide structure
1805032-47-6 structure
Product Name:6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide
CAS No:1805032-47-6
MF:C8H7F2N3O2S
MW:247.221886873245
CID:4877144
Update Time:2025-10-28

6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide
    • Inchi: 1S/C8H7F2N3O2S/c1-4-6(16(12,14)15)2-5(3-11)13-7(4)8(9)10/h2,8H,1H3,(H2,12,14,15)
    • InChI Key: WRIBYNXXJFLYBB-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C#N)N=C(C(F)F)C=1C)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 397
  • XLogP3: 0.5
  • Topological Polar Surface Area: 105

6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041043-1g
6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide
1805032-47-6 97%
1g
$1,460.20 2022-04-01

Additional information on 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1805032-47-6)

The compound 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1805032-47-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This sulfonamide derivative belongs to the pyridine family, characterized by the presence of a cyano group, a difluoromethyl group, and a methyl substituent on the pyridine ring. Its molecular formula and precise weight make it a subject of interest in pharmaceutical and agrochemical research, where such compounds are often explored for their bioactivity.

One of the key reasons for the growing interest in 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide is its potential role in drug discovery. Researchers are particularly intrigued by its sulfonamide moiety, which is known to exhibit a wide range of biological activities, including enzyme inhibition and antimicrobial properties. The incorporation of a difluoromethyl group further enhances its metabolic stability, making it a promising candidate for the development of new therapeutic agents. Recent studies have highlighted its relevance in targeting specific pathways, such as those involved in inflammatory diseases and metabolic disorders.

In addition to its pharmaceutical applications, 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide has also been explored in the field of agrochemistry. The pyridine sulfonamide structure is known to interact with plant enzymes, potentially leading to the development of novel herbicides or fungicides. Farmers and agricultural scientists are increasingly searching for eco-friendly agrochemicals, and this compound's unique properties could contribute to sustainable farming practices. Its low environmental persistence and selective activity make it an attractive option for modern agriculture.

The synthesis of 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide involves multi-step organic reactions, often starting from readily available pyridine precursors. Chemists have optimized these processes to achieve high yields and purity, which is critical for its application in research and development. The compound's crystalline structure and solubility profile have been well-documented, providing valuable insights for formulation scientists. These properties are particularly important for those working on drug delivery systems or agricultural formulations.

From a commercial perspective, the demand for 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide is expected to rise as more researchers uncover its potential. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Its patent status and regulatory compliance are also topics of interest, as they influence its market availability and pricing. Companies specializing in custom synthesis and contract research are actively promoting this compound as part of their portfolio.

For those interested in the analytical aspects, 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and ensuring the compound's consistency across batches. Researchers often search for analytical protocols and reference standards to validate their findings, making this information highly valuable in scientific circles.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1805032-47-6) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical structure, combined with its potential applications in pharmaceuticals and agrochemicals, makes it a compound worth watching. As research progresses, we can expect to see more innovations and discoveries centered around this versatile molecule.

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